N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine
• InChI: InChI=1S/C23H27N5/c1-27(23-25-22(16-24-26-23)21-10-6-3-7-11-21)17-20-12-14-28(15-13-20)18-19-8-4-2-5-9-19/h2-11,16,20H,12-15,17-18H2,1H3
• InChI Key: APGOSHNJCUUEOD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CC2=CC=CC=C2)C3=NC(=CN=N3)C4=CC=CC=C4
• Molecular Formula: C23H27N5
• Molecular Weight: 373.5 g/mol

Description

N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine is a complex organic compound that belongs to the class of heterocyclic compounds This compound is characterized by the presence of a piperidine ring conjugated to a benzyl group and a triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine typically involves multiple steps. One common method involves the reaction of 1-benzylpiperidin-4-ylmethanol with N-methyl-5-phenyl-1,2,4-triazin-3-amine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as ethanol or methanol, at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines, and alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine involves its interaction with specific molecular targets and pathways. It is known to bind to certain receptors and enzymes, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds

N-[(1-benzylpiperidin-4-yl)methyl]-N-methyl-5-phenyl-1,2,4-triazin-3-amine: Characterized by its unique triazine and piperidine structure.

This compound: Similar in structure but may have different substituents on the triazine or piperidine rings.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse applications in various fields of research .